4-Chloro-7,9-dimethyl-2-[(4-methylbenzyl)sulfanyl]pyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• IUPAC Name: 6-chloro-11,13-dimethyl-4-[(4-methylphenyl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C19H16ClN3S2/c1-10-4-6-13(7-5-10)9-24-19-22-15-14-11(2)8-12(3)21-18(14)25-16(15)17(20)23-19/h4-8H,9H2,1-3H3
• InChI Key: PXIFYYWFSAKYCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)Cl)SC4=C3C(=CC(=N4)C)C
• Molecular Formula: C19H16ClN3S2
• Molecular Weight: 385.9 g/mol

Description

“4-Chloro-7,9-dimethyl-2-[(4-methylbenzyl)sulfanyl]pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidine” is a chemical compound. It is not intended for human or veterinary use and is available for research use only.

Molecular Structure Analysis

The molecular formula of this compound is C26H22ClN3S3. This indicates that it contains 26 carbon atoms, 22 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 3 sulfur atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 508.11. Other physical and chemical properties such as melting point, boiling point, and density could not be found in the available resources.

Scientific Research Applications

Synthesis and Biological Activities

• Antitumor and Radioprotective Activities : Novel thieno[2,3-d]pyrimidine derivatives, including amino acids and imidazothienopyrimidines, were synthesized, showing promising radioprotective and antitumor activities. The synthesis involved reacting 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine with various reagents, demonstrating the chemical versatility and biological potential of thieno[2,3-d]pyrimidine scaffolds (Alqasoumi et al., 2009).

• Cytotoxic Activities : The cytotoxic activities of novel 5-methyl-4-thiopyrimidine derivatives were studied, revealing insights into their potential for therapeutic applications. These compounds were synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, showcasing the structural diversity and potential of thienopyrimidine derivatives in medical research (Stolarczyk et al., 2018).

• Antimicrobial Activities : Fused pyrimidines and thieno[2,3-d]pyrimidine derivatives were synthesized and evaluated for their antimicrobial activity. This research underscores the importance of these compounds in developing new antimicrobial agents, highlighting their potential beyond their structural complexity (Hossain & Bhuiyan, 2009).

Other Applications

• Optical and Electronic Properties : The synthesis and solid-state fluorescence properties of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides were investigated, revealing their potential for application in materials science, particularly in fluorescent materials and electronic devices (Yokota et al., 2012).

• NLO Properties : The structural parameters, electronic, linear, and nonlinear optical exploration of thiopyrimidine derivatives were studied through a combination of DFT/TDDFT and experimental approaches. This work highlights the significance of thienopyrimidine derivatives in the field of nonlinear optics and their potential for use in optoelectronic devices (Hussain et al., 2020).